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Introduction

Lantanose A, an oligosaccharide isolated from the roots of Lantana camara, represents one of
the many bioactive compounds identified from this widespread plant species. The initial
isolation and characterization of Lantanose A were reported in a 1992 study by Pan et al.
published in Yao Xue Xue Bao (Acta Pharmaceutica Sinica). This foundational paper
established the identity of Lantanose A through a combination of spectroscopic methods,
including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR)
spectroscopy. However, access to the detailed numerical spectroscopic data and the specific
experimental protocols from this original publication is currently limited. This guide provides a
summary of the available information and outlines the general methodologies used for the
characterization of such natural products.

Spectroscopic Data Summary

A thorough search for the original publication and subsequent studies has not yielded the
specific, quantitative spectroscopic data for Lantanose A. The abstract of the original paper by
Pan et al. (1992) confirms that the structure of Lantanose A was elucidated using 'H-NMR,
13C-NMR, FD-MS (Field Desorption Mass Spectrometry), and GC-MS (Gas Chromatography-
Mass Spectrometry), in addition to physico-chemical constants and the preparation of
derivatives[1].
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Due to the unavailability of the full-text article, a detailed table of NMR chemical shifts, mass-to-
charge ratios, and IR absorption frequencies for Lantanose A cannot be provided at this time.
Further research to obtain the original publication is required to populate these data fields.

Experimental Protocols

While the precise experimental protocols for the isolation and analysis of Lantanose A are
contained within the original research paper, a general workflow for the characterization of a
novel oligosaccharide from a plant source can be described.

Extraction and Isolation

The general procedure for isolating oligosaccharides like Lantanose A from plant material,
such as the roots of Lantana camara, typically involves the following steps:
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Caption: General workflow for the extraction and isolation of oligosaccharides.
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Spectroscopic Analysis

Once purified, the compound is subjected to a suite of spectroscopic analyses to determine its
chemical structure.
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Caption: Spectroscopic techniques for structural elucidation of natural products.

Biological Activity and Signaling Pathways

While specific signaling pathways for Lantanose A are not detailed in the available literature,
other compounds from Lantana camara have been investigated for a variety of biological
activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. The study of
oligosaccharides from natural sources is an active area of research, with potential applications
in prebiotics, immunomodulation, and drug delivery. Further investigation into the biological role
of Lantanose A is warranted.

Conclusion

Lantanose A is an oligosaccharide constituent of Lantana camara whose structure was initially
determined by a combination of NMR, MS, and IR spectroscopy. While the foundational
research has been identified, the specific quantitative data and detailed experimental
procedures from the original publication are not readily accessible. The methodologies outlined
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in this guide represent the standard approaches for the isolation and characterization of such
natural products. Future work will focus on obtaining the original publication to provide a more
detailed and quantitative analysis of the spectroscopic data for Lantanose A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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